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Compound of Interest

Compound Name: Dimethylsulfamoyl fluoride

CAS No.: 354-44-9

Cat. No.: B1616867

Get Quote

Dimethylsulfamoyl fluoride (DMSF), a seemingly simple organosulfur compound, has risen to

prominence as a critical tool for researchers at the nexus of chemistry, biology, and medicine.

[1][2] Initially recognized as a fluorinating agent, its true potential has been unlocked with the

advent of Sulfur(VI) Fluoride Exchange (SuFEx) click chemistry.[3][4][5] This guide, intended

for researchers, scientists, and drug development professionals, provides a comprehensive

overview of the core chemical properties of DMSF, its unique reactivity, and its transformative

applications as a covalent warhead and chemical probe in modern drug discovery.[6][7]

Unlike highly reactive electrophiles that pose risks of off-target effects, the sulfamoyl fluoride

moiety offers a unique balance of stability and "context-dependent" reactivity.[6][8] The sulfur-

fluorine bond is remarkably stable in aqueous biological environments yet can be potently

activated for covalent bond formation when precisely positioned within a protein's binding

pocket.[9] This proximity-driven reactivity is the cornerstone of its utility, enabling the

development of highly selective covalent inhibitors that target a range of nucleophilic amino

acid residues beyond the traditionally targeted cysteine.[7]
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A thorough understanding of the fundamental properties and hazards of DMSF is essential for

its safe and effective use in a laboratory setting. DMSF is a colorless to light yellow, flammable

liquid with a pungent odor.[2][10]

Physical and Chemical Properties
The key physicochemical properties of Dimethylsulfamoyl fluoride are summarized in the

table below.

Property Value Source(s)

CAS Number 354-44-9 [10][11][12]

Molecular Formula C₂H₆FNO₂S [10][11][13]

Molecular Weight 127.14 g/mol [11][12][14]

Appearance Colorless to light yellow liquid [2][14]

Boiling Point 150-151.5 °C at 760 mmHg [10][13]

Density 1.334 g/cm³ [10][13]

Flash Point 45.5 - 46 °C [10][13]

Refractive Index 1.42 [10][13]

Storage Temperature 0-10 °C, under inert gas [12]

Safety and Handling
DMSF is a hazardous chemical and must be handled with extreme care by trained

professionals in a controlled laboratory environment.[1]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 12 Tech Support

https://cymitquimica.com/cas/354-44-9/
https://www.lookchem.com/casno354-44-9.html
https://www.benchchem.com/product/b1616867/docs?utm_src=pdf-body#introduction-the-emergence-of-a-privileged-reagent
https://www.lookchem.com/casno354-44-9.html
https://pubchem.ncbi.nlm.nih.gov/compound/Dimethylsulfamoyl-fluoride
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB32422603.htm
https://www.lookchem.com/casno354-44-9.html
https://pubchem.ncbi.nlm.nih.gov/compound/Dimethylsulfamoyl-fluoride
https://www.chemsrc.com/en/cas/354-44-9_104677.html
https://pubchem.ncbi.nlm.nih.gov/compound/Dimethylsulfamoyl-fluoride
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB32422603.htm
https://cymitquimica.com/products/3B-D6323/354-44-9/dimethylsulfamoyl-fluoride/
https://cymitquimica.com/cas/354-44-9/
https://cymitquimica.com/products/3B-D6323/354-44-9/dimethylsulfamoyl-fluoride/
https://www.lookchem.com/casno354-44-9.html
https://www.chemsrc.com/en/cas/354-44-9_104677.html
https://www.lookchem.com/casno354-44-9.html
https://www.chemsrc.com/en/cas/354-44-9_104677.html
https://www.lookchem.com/casno354-44-9.html
https://www.chemsrc.com/en/cas/354-44-9_104677.html
https://www.lookchem.com/casno354-44-9.html
https://www.chemsrc.com/en/cas/354-44-9_104677.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB32422603.htm
https://www.smolecule.com/products/s1927889
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1616867?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazard Class GHS Statement
Precautionary
Measures

Source(s)

Flammability
H226: Flammable

liquid and vapor

Keep away from

heat/sparks/open

flames. Use non-

sparking tools.

[11]

Corrosivity

H314: Causes severe

skin burns and eye

damage

Wear protective

gloves, clothing, and

eye/face protection.

[1][11]

Acute Toxicity
H301: Toxic if

swallowed

Do NOT induce

vomiting. Rinse

mouth. Immediately

call a POISON

CENTER/doctor.

[1][11][12]

Irritation
H335: May cause

respiratory irritation

Use only outdoors or

in a well-ventilated

area.

[1][11]

Handling Protocol:

Always work in a properly functioning chemical fume hood.

Wear appropriate Personal Protective Equipment (PPE), including chemical-resistant gloves

(inspect before use), a lab coat, and splash-proof safety goggles and a face shield.[15][16]

Avoid contact with skin, eyes, and clothing. In case of contact, immediately flush the affected

area with copious amounts of water for at least 15 minutes and seek medical attention.[15]

[16]

Store in a tightly closed container in a cool, dry, and well-ventilated area designated for

flammable and corrosive materials. It is sensitive to air and moisture.[1]
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Several synthetic routes to DMSF have been established, typically involving the introduction of

a fluoride to the N,N-dimethylsulfamoyl moiety. A prevalent and scalable method involves the

fluorination of the corresponding sulfamoyl chloride.

Common Synthetic Approaches
From Sulfamoyl Chlorides: The reaction of N,N-dimethylsulfamoyl chloride (DMSCl) with a

fluorinating agent is a common approach. Reagents such as bismuth trifluoride (BiF₃) or

anhydrous hydrogen fluoride (HF) have been effectively used to exchange the chloride for a

fluoride in high yield.[17][18]

From Secondary Amines: The direct reaction of a secondary amine, such as dimethylamine,

with sulfuryl fluoride (SO₂F₂) can yield the desired sulfamoyl fluoride.[1] However, this

method can sometimes lead to a mixture of products, making purification challenging for

commercial-scale production.[19]

General Synthesis of DMSF

N,N-Dimethylsulfamoyl
Chloride (DMSCl)

Dimethylsulfamoyl
Fluoride (DMSF)

Halogen Exchange

Fluorinating Agent
(e.g., BiF₃, HF, KF)

Byproduct
(e.g., BiCl₃, HCl)
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Mechanism of proximity-driven SuFEx reaction with a lysine residue.

Applications in Drug Discovery and Chemical
Biology
The unique properties of DMSF make it an exceptionally versatile tool for identifying and

validating novel therapeutic targets and developing covalent inhibitors. [3][4]

Covalent Inhibitor Design
Covalent drugs offer advantages such as increased potency, prolonged duration of action, and

the ability to overcome drug resistance. [20]DMSF serves as a "covalent warhead" that can be

incorporated into small molecules. This strategy expands the druggable proteome by enabling

the targeting of proteins that lack a reactive cysteine residue in their binding pockets. [4][7]

Chemical Proteomics and Target Identification
DMSF-based fragments and probes are invaluable for activity-based protein profiling (ABPP)

and "inverse drug discovery" approaches. [21][22]In this workflow, a library of DMSF-containing

molecules is incubated with cell lysates or living cells. Proteins that are covalently modified by

the probes are then identified using affinity chromatography and mass spectrometry. [22]This

powerful technique allows for the unbiased discovery of protein targets for a given small

molecule, illuminating new therapeutic opportunities.

Experimental Workflow: Covalent Fragment Screening
The following outlines a generalized workflow for identifying protein targets that are susceptible

to covalent modification by DMSF-based fragments.
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Covalent Fragment Screening Workflow

1. Library Assembly
(DMSF-containing fragments)

2. Incubation
(Fragment library + Protein/Lysate)

3. Wash Step
(Remove non-covalent binders)

4. Proteomic Analysis
(LC-MS/MS)

5. Hit Identification
(Identify covalently modified

protein and residue)

Click to download full resolution via product page

Workflow for covalent inhibitor screening using SuFEx chemistry.

Protocol Steps:

Library Incubation: A library of diverse, low-molecular-weight fragments containing the

dimethylsulfamoyl fluoride warhead is incubated with the target protein or a complex cell

lysate.

Removal of Non-Covalent Binders: The mixture is subjected to stringent washing conditions

(e.g., denaturation, dialysis, or size-exclusion chromatography) to remove all molecules that

have not formed a stable covalent bond.
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Analysis by Mass Spectrometry: The protein sample is digested into peptides and analyzed

by liquid chromatography-tandem mass spectrometry (LC-MS/MS).

Hit Identification: Bioinformatic analysis of the mass spectrometry data identifies the specific

proteins that have been modified, pinpointing the exact amino acid residue that formed the

covalent bond with the DMSF fragment. This provides a "hit" for subsequent medicinal

chemistry optimization.

Conclusion
Dimethylsulfamoyl fluoride has transcended its role as a simple reagent to become a

cornerstone of modern covalent drug discovery and chemical biology. Its unique combination of

stability and proximity-driven reactivity, harnessed through the Sulfur(VI) Fluoride Exchange

(SuFEx) reaction, provides researchers with an exquisite tool for selectively targeting a wide

array of proteins. By enabling the covalent modification of non-cysteine residues, DMSF-based

chemistry is significantly expanding the boundaries of the druggable proteome. As synthetic

methodologies continue to advance, the strategic application of DMSF is poised to accelerate

the development of novel, highly selective, and potent covalent therapies for a multitude of

diseases.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 11 / 12 Tech Support

https://patents.google.com/patent/KR20240027683A/en
https://patents.google.com/patent/KR20240027683A/en
https://patents.google.com/patent/KR20240027683A/en
https://uh-ir.tdl.org/server/api/core/bitstreams/c03f91ea-42a8-4584-a343-0269a8123180/content
https://scholarship.claremont.edu/pomona_theses/306/
https://scholarship.claremont.edu/pomona_theses/306/
https://pubmed.ncbi.nlm.nih.gov/32868886/
https://pubmed.ncbi.nlm.nih.gov/32868886/
https://www.benchchem.com/product/b1616867/docs#introduction-the-emergence-of-a-privileged-reagent
https://www.benchchem.com/product/b1616867/docs#introduction-the-emergence-of-a-privileged-reagent
https://www.benchchem.com/product/b1616867/docs#introduction-the-emergence-of-a-privileged-reagent
https://www.benchchem.com/product/b1616867/docs#introduction-the-emergence-of-a-privileged-reagent
https://www.benchchem.com/product/b1616867?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1616867?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 12 / 12 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1616867?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

